Cas no 1956385-44-6 (tert-Butyl 4-(piperidin-3-yl)benzoate)

• Product Name: tert-Butyl 4-(piperidin-3-yl)benzoate
• CAS No: 1956385-44-6
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• MDL: MFCD29923194
• CID: 5685613
• PubChem ID: 119023411
• Update Time: 2025-05-20

tert-Butyl 4-(piperidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(piperidin-3-yl)benzoate
• 1956385-44-6
• EN300-25069226
• Benzoic acid, 4-(3-piperidinyl)-, 1,1-dimethylethyl ester

• MDL： MFCD29923194
• Inchi： 1S/C16H23NO2/c1-16(2,3)19-15(18)13-8-6-12(7-9-13)14-5-4-10-17-11-14/h6-9,14,17H,4-5,10-11H2,1-3H3
• InChI Key： ZYONUMKZKXRTRP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C1CNCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 374.6±35.0 °C(Predicted)
• pka: 9.80±0.10(Predicted)

Additional information on tert-Butyl 4-(piperidin-3-yl)benzoate

Introduction to Tert-Butyl 4-(piperidin-3-yl)benzoate (CAS No. 1956385-44-6)

Tert-Butyl 4-(piperidin-3-yl)benzoate, identified by its Chemical Abstracts Service (CAS) number 1956385-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by the presence of a benzoic acid moiety linked to a tert-butyl group and a piperidine substituent. The structural configuration of this molecule imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug development and therapeutic applications.

The benzoate group in Tert-Butyl 4-(piperidin-3-yl)benzoate contributes to its solubility and stability, which are critical factors in pharmaceutical formulations. The tert-butyl group enhances lipophilicity, facilitating better membrane permeability, while the piperidine ring introduces a nitrogen-rich heterocycle that is commonly found in bioactive molecules. This structural design allows for interactions with biological targets such as enzymes and receptors, which are pivotal in modulating physiological processes.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of Tert-Butyl 4-(piperidin-3-yl)benzoate as a scaffold for developing novel therapeutics. Studies have demonstrated that the combination of the benzoate and piperidine moieties can lead to enhanced binding affinity and selectivity towards specific biological targets. For instance, research suggests that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases, which are overexpressed in various pathological conditions.

In the realm of drug discovery, the tert-butyl 4-(piperidin-3-yl)benzoate structure serves as a versatile platform for medicinal chemists. By modifying the substituents or exploring analogs, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility is particularly valuable in addressing complex diseases where multiple targets need to be modulated simultaneously.

One of the most compelling aspects of Tert-Butyl 4-(piperidin-3-yl)benzoate is its potential application in central nervous system (CNS) disorders. The piperidine moiety is known to cross the blood-brain barrier efficiently, making it an attractive component for neuropharmacological agents. Preliminary studies have indicated that this compound may exhibit neuroprotective effects by interacting with neurotransmitter receptors and modulating signaling pathways involved in neurodegeneration.

The benzoate derivative nature of Tert-Butyl 4-(piperidin-3-yl)benzoate also lends itself to exploring its antimicrobial properties. In an era where antibiotic resistance is becoming increasingly prevalent, there is a critical need for novel antimicrobial agents. The structural features of this compound suggest that it could disrupt bacterial cell membranes or interfere with essential metabolic processes, offering a potential solution to combat resistant strains.

From a synthetic chemistry perspective, Tert-Butyl 4-(piperidin-3-yl)benzoate presents an interesting challenge due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the benzoate-piperidine linkage, streamlining the synthetic route and reducing costs.

The pharmaceutical industry has taken notice of the potential of Tert-Butyl 4-(piperidin-3-yl)benzoate, with several companies investing in its further development. Clinical trials are underway to evaluate its efficacy and safety profile in treating various conditions. Early results are promising, indicating that this compound may offer therapeutic benefits without significant side effects.

In conclusion, Tert-Butyl 4-(piperidin-3-yl)benzoate (CAS No. 1956385-44-6) represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.